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Application Notes and Protocols: BWA-522
Intermediate-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the procurement, handling, and
utilization of BWA-522 intermediate-1, a critical reagent in the synthesis of the potent
androgen receptor (AR) PROTAC degrader, BWA-522. This document includes supplier details,
key physicochemical data, and comprehensive protocols for the synthesis of BWA-522 and
subsequent in vitro characterization.

Product Information and Supplier Details

BWA-522 intermediate-1 is a ligand for the cereblon (CRBN) E3 ubiquitin ligase, serving as a
foundational component for the construction of Proteolysis Targeting Chimeras (PROTACS). Its
primary application is in the synthesis of BWA-522, an orally bioavailable PROTAC designed to
target the N-terminal domain (NTD) of the androgen receptor, leading to the degradation of
both full-length AR (AR-FL) and its splice variants (e.g., AR-V7).
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Table 1: Supplier and Purchasing Information for BWA-522 Intermediate-1

. Catalog . L
Supplier Purity Availability Notes
Number
Intermediate for
MedchemExpres the synthesis of
HY-149433-1 >98% In stock
S PROTAC BWA-
522.
Described as a
_ ligand molecule
InvivoChem V84420 >98% In stock

for cereblon E3

ubiquitin ligase.

Table 2: Physicochemical Properties of BWA-522 Intermediate-1

Property Value Reference
Molecular Formula C19H19N30s [1]
Molecular Weight 369.37 g/mol [1]
CAS Number 2241315-66-0 [1]
Light yellow to yellow solid
Appearance [1]
powder
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
Storage [1]
for 6 months, -20°C for 1
month.
Solubility Soluble in DMSO [1]

Signaling Pathway and Mechanism of Action

BWA-522 intermediate-1 functions as the E3 ligase-recruiting moiety of the BWA-522

PROTAC. The final BWA-522 molecule is a heterobifunctional compound that simultaneously

binds to the androgen receptor and the cereblon E3 ligase. This induced proximity facilitates
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the ubiquitination of the androgen receptor, marking it for degradation by the proteasome. This
mechanism of action is particularly relevant in the context of prostate cancer, where androgen
receptor signaling is a key driver of tumor growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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